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Compound of Interest

Compound Name:
3-Chloro-5-fluorophenethyl

acetate

Cat. No.: B7992665

Get Quote

3-Chloro-5-fluorophenethyl Acetate: Proper Disposal & Waste Management[1][2]

Executive Summary & Immediate Action
3-Chloro-5-fluorophenethyl acetate (CAS: 1379363-86-6) is a halogenated organic ester.[1]

[3] Improper disposal poses significant risks due to the formation of hydrofluoric (HF) and

hydrochloric (HCl) acids upon thermal decomposition or hydrolysis.

Primary Waste Stream: Halogenated Organic Waste.[1]

Critical Prohibition:NEVER dispose of this compound down the drain. It is toxic to aquatic life

and can damage plumbing infrastructure via acid hydrolysis.[1]

Immediate Spill Response: Absorb with inert material (vermiculite/sand).[1] Do not use

combustible materials like sawdust.[1]
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To ensure compliant disposal, the chemical must be accurately characterized on all waste tags.

[1]

Property Data Relevance to Disposal

CAS Number 1379363-86-6
Required for waste

manifesting.[1]

Molecular Formula C₁₀H₁₀ClFO₂
Confirm presence of F and Cl

atoms.[1][4]

Molecular Weight 216.64 g/mol
Density considerations for

liquid waste.[1]

Flash Point >100°C (Estimated)

Classified as Combustible (not

highly Flammable), but treated

as organic solvent waste.[1]

Solubility Low in water; High in organics

Must be dissolved in

compatible organic solvent for

disposal.[1]

Hazards
Skin/Eye Irritant, Aquatic

Toxicity

Requires full PPE during waste

transfer.[1]

Pre-Disposal Safety & Handling
Before initiating the disposal workflow, ensure the following safety protocols are active.

PPE Requirements: Nitrile gloves (double-gloving recommended due to halogenated

nature), safety goggles, and a flame-resistant lab coat.[1][5]

Ventilation: All waste transfer operations must occur inside a certified chemical fume hood to

capture volatile organic compounds (VOCs).[1]

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid

metal containers (steel/aluminum) as potential hydrolysis can generate acids that corrode

metal.[1][5]
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Waste Segregation Protocol
The most critical step in the disposal of 3-Chloro-5-fluorophenethyl acetate is segregation.[1]

Mixing halogenated waste with non-halogenated solvents significantly increases disposal costs

and complicates the incineration process.[1]

Scientific Rationale for Segregation
Halogen Content: The presence of Chlorine and Fluorine requires the waste incinerator to

operate at higher temperatures (>1100°C) and utilize wet scrubbers to neutralize the

resulting acid gases (HCl and HF).

Cost Efficiency: Non-halogenated waste is often used as fuel blending.[1] Contaminating it

with halogens renders it unsuitable for fuel recovery, forcing it into the expensive "destructive

incineration" stream.[1]
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Waste Generation:
3-Chloro-5-fluorophenethyl acetate

Is the waste pure compound?

Is it mixed with other solvents?

No

STREAM A: HALOGENATED WASTE
(High Temp Incineration Required)

YesCheck Co-Solvent Type

Mixed with Halogenated Solvents
(e.g., DCM, Chloroform)

Mixed with Non-Halogenated Solvents
(e.g., Acetone, Methanol)

CRITICAL: Mixture is now
classified as Halogenated

STREAM B: NON-HALOGENATED WASTE
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree.[1] Note that adding even small amounts of

halogenated compound to non-halogenated solvents reclassifies the entire mixture as

Halogenated Waste.

Step-by-Step Disposal Procedure
Step 1: Collection & Containment

Select a clean, chemically compatible container (HDPE or Amber Glass).[1]
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Ensure the container has a screw-top lid that seals tightly to prevent vapor escape.[1]

Fill the container no more than 90% full to allow for thermal expansion.[1]

Step 2: Chemical Labeling (Compliance)
A generic "Waste" label is insufficient.[1][6] The label must explicitly state:

Full Chemical Name: "3-Chloro-5-fluorophenethyl acetate" (No abbreviations).[1][4]

Hazard Class: "Halogenated Organic."[1]

Constituents: If in solution, list the solvent and the approximate concentration (e.g., "Solution

in Dichloromethane, <5%").

Step 3: Storage
Store the waste container in a Satellite Accumulation Area (SAA).

Location: Near the point of generation (e.g., inside the fume hood or a vented cabinet).[1]

Secondary Containment: Place the bottle in a secondary tray to catch potential leaks.

Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid) and strong bases

(which can cause rapid hydrolysis).[1]

Step 4: Professional Hand-off
Contact your facility's Environmental Health & Safety (EHS) department for pickup.[1][7] Do not

transport the waste yourself to the central accumulation area unless authorized.

The Destruction Lifecycle (The "Why")
Understanding the downstream process validates the strict segregation protocols. The

destruction of fluorinated compounds is chemically demanding.[1]

Injection: The waste is injected into a rotary kiln incinerator.[1]
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Combustion: Temperatures must exceed 1100°C to break the strong C-F bond (Bond Energy

~485 kJ/mol).[1]

Acid Generation:

Scrubbing: The exhaust gas passes through a wet scrubber (usually Calcium Hydroxide or

Sodium Hydroxide) to neutralize the acids before release.[1]

Lab Waste Collection HazMat Transport
Manifested

Rotary Kiln (>1100°C)
Injection Wet Scrubber

(Neutralization)
Acid Gases (HF, HCl) Clean Exhaust & 

Solid Salt Disposal
CaF2 / CaCl2

Click to download full resolution via product page

Figure 2: Industrial destruction pathway for halogenated esters, highlighting the necessity of

scrubbing systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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